![molecular formula C8H10N2O4 B1589175 2-propyl-1H-imidazole-4,5-dicarboxylic Acid CAS No. 58954-23-7](/img/structure/B1589175.png)
2-propyl-1H-imidazole-4,5-dicarboxylic Acid
Overview
Description
2-Propyl-1H-imidazole-4,5-dicarboxylic acid is a chemical compound with the molecular formula C8H10N2O4 . It has a molecular weight of 198.18 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound consists of an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms, attached to a propyl group (a three-carbon chain) and two carboxylic acid groups .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 198.18 . The compound should be stored in a dry environment at 2-8°C .Scientific Research Applications
Biomimetic Complexes and Coordination Chemistry
Imidazole-4,5-dicarboxylic acid compounds, such as those derived from 2-propyl-1H-imidazole-4,5-dicarboxylic acid, have been studied for their potential in biomimetic chemistry. Materazzi et al. (2013) synthesized Cu(II) and Ni(II) complexes with imidazole-4,5-dicarboxylic acid ligands, highlighting their stability and potential for mimicking biological systems Materazzi, Foti, & Crea, 2013.
Organic Synthesis and Catalysis
In organic synthesis, imidazole-4,5-dicarboxylic acid derivatives have been utilized as precursors for the synthesis of complex organic compounds. For example, a study by Herath et al. (2010) demonstrated the continuous flow synthesis of imidazo[1,2-a] heterocycles, an important class of compounds with potential pharmaceutical applications, highlighting the versatility of imidazole dicarboxylic acids in facilitating complex organic reactions Herath, Dahl, & Cosford, 2010.
Materials Science and Sensing Applications
Imidazole-4,5-dicarboxylic acid derivatives have been explored for their applications in materials science, particularly in the construction of metal-organic frameworks (MOFs) and sensing materials. Shi et al. (2015) synthesized lanthanide(III)-organic frameworks using dimethylphenyl imidazole dicarboxylate-based ligands, demonstrating their utility in luminescence sensing of benzaldehyde derivatives, suggesting potential applications in chemical sensing technologies Shi, Zhong, Guo, & Li, 2015.
Corrosion Inhibition
The use of imidazole dicarboxylic acid derivatives as corrosion inhibitors has been investigated, demonstrating their potential in protecting metals against corrosion. Srivastava et al. (2017) synthesized amino acid-based imidazolium zwitterions showing significant corrosion inhibition efficiency on mild steel, emphasizing the role of these compounds in industrial applications requiring corrosion protection Srivastava, Haque, Verma, Singh, Lgaz, Salghi, & Quraishi, 2017.
Safety and Hazards
properties
IUPAC Name |
2-propyl-1H-imidazole-4,5-dicarboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O4/c1-2-3-4-9-5(7(11)12)6(10-4)8(13)14/h2-3H2,1H3,(H,9,10)(H,11,12)(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGPZYJSOTDBJMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=C(N1)C(=O)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20437036 | |
Record name | 2-propyl-1H-imidazole-4,5-dicarboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20437036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
58954-23-7 | |
Record name | 2-Propyl-1H-imidazole-4,5-dicarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58954-23-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-propyl-1H-imidazole-4,5-dicarboxylic Acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20437036 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes 2-propyl-1H-imidazole-4,5-dicarboxylic acid a suitable ligand for constructing coordination polymers?
A: H3PrIDC possesses several attractive features for CP synthesis: * Multiple coordination sites: The molecule contains three carboxylic acid groups and an imidazole nitrogen, offering diverse coordination modes like monodentate, bidentate, and bridging. [, , ]* Flexibility: The propyl group introduces conformational flexibility, allowing the ligand to adopt various conformations to satisfy the coordination geometry of different metal ions. [, , ]* Potential for hydrogen bonding: The carboxylic acid and imidazole groups can participate in hydrogen bonding, influencing crystal packing and supramolecular assembly. []
Q2: What types of coordination polymer structures have been reported using H3PrIDC?
A: H3PrIDC has been used to synthesize a wide array of CP architectures:* 1D chains: [Zn(IPT)(PrIDC)(H2O)]n, where IPT is 5-(4-(1H-imidazol-1-yl)phenyl)-1H-tetrazolate. []* 2D layers: A copper(II) coordination polymer with a (4,4)-connected layer structure. [] * 3D frameworks: Examples include [Cd(H2pimda)(2)] with 1D channels and {[NdZn(H(2)pimda)(3)(Hpimda)(H2O)(2)]center dot H2O}(n). [, ]
Q3: How does the propyl substituent influence the structures of the resulting coordination polymers?
A: The propyl group plays a significant role in dictating the final structure of the CPs: * Steric effects: The bulky propyl group can influence the packing of the ligands and the overall dimensionality of the framework. []* Conformational flexibility: It enables the ligand to adjust its conformation to accommodate the coordination preferences of the metal ions. []* Intermolecular interactions: The propyl group can participate in weak van der Waals interactions, affecting crystal packing and potentially contributing to the formation of porous structures. []
Q4: What are the luminescence properties of H3PrIDC-based coordination polymers?
A: Several H3PrIDC-based CPs display interesting luminescent properties. For instance, [Cd(H(2)pimda)(2)] exhibits strong blue emissions at room temperature. [] The specific emission wavelengths and intensities depend on the incorporated metal ions and the overall structure of the CPs.
Q5: Have any magnetic properties been observed in H3PrIDC-based coordination polymers?
A: Yes, research on {[NdZn(H(2)pimda)(3)(Hpimda)(H2O)(2)]center dot H2O}(n) revealed weak antiferromagnetic coupling between the neighboring Nd(III) ions. []
Q6: Are there any studies on the thermal stability of coordination polymers containing H3PrIDC?
A: Yes, thermal analyses, such as thermogravimetric analysis (TGA), have been conducted on several H3PrIDC-based CPs. These studies provide valuable information about their thermal decomposition behavior and framework stability. [, , , ]
Q7: What are the potential applications of H3PrIDC-based coordination polymers?
A: The unique properties of H3PrIDC-based CPs make them promising candidates for various applications:* Luminescent materials: Their luminescence properties make them attractive for potential use in sensors, displays, and lighting applications. []* Gas storage and separation: The presence of channels and cavities in some H3PrIDC-based CPs suggests their potential for gas storage and separation applications. []* Catalysis: The metal centers within the CPs can act as catalytically active sites, while the framework can provide shape selectivity. []
Q8: Are there any reported methods for controlling the morphology of H3PrIDC-based coordination polymers?
A: Research has shown that by carefully adjusting reaction conditions, it's possible to influence the morphology of the resulting CPs. For instance, [Cd(H2pimda)(2)] has been synthesized with a unique microscopic single-crystal tube morphology. []
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